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Compound of Interest

Compound Name: Pyrimido[5,4-c]pyridazine

Cat. No.: B15244889

In-Depth Technical Guide to Pyrimido[5,4-
c]pyridazine

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core molecular properties,

synthesis, and structural representation of pyrimido[5,4-c]pyridazine, a heterocyclic
compound of interest in medicinal chemistry and materials science.

Core Molecular Data

The fundamental properties of pyrimido[5,4-c]pyridazine are summarized below. This data is
essential for experimental design, analytical characterization, and computational modeling.
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Property Value Source
Molecular Formula CeHaNa PubChem[1]
Molecular Weight 132.12 g/mol PubChem[1]
IUPAC Name pyrimido[5,4-c]pyridazine PubChem[1]
CAS Number 6133-46-6 PubChem[1]
Canonical SMILES C1=CN=C2C(=C1)N=CN=C2

InChi Key ATVQBGCKUAGPDN-

UHFFFAOYSA-N

Molecular Structure

The molecular structure of pyrimido[5,4-c]pyridazine is depicted below, illustrating the fused
pyrimidine and pyridazine ring system.

Caption: Fused ring structure of pyrimido[5,4-c]pyridazine.

Experimental Protocols

While specific experimental data for the parent pyrimido[5,4-c]pyridazine is not readily
available in the searched literature, a general method for the synthesis of substituted
pyrimido[5,4-c]pyridazines has been described. This protocol can be adapted for the
synthesis of the parent compound and its derivatives.

Synthesis of Pyrimido[5,4-c]pyridazine Derivatives via Aza-Wittig Reaction/Heterocyclization
This method provides an efficient one-pot synthesis of pyrimido[5,4-c]pyridazines.[2]
General Procedure:

e Preparation of Iminophosphorane: The synthesis starts with the preparation of an
iminophosphorane intermediate. This is typically achieved using an Appel-type reaction.[2]

e Aza-Wittig Reaction: The iminophosphorane undergoes an aza-Wittig reaction with an
appropriate carbonyl compound.
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» Heterocyclization: The intermediate from the aza-Wittig reaction then undergoes an
intramolecular heterocyclization to form the fused pyrimido[5,4-c]pyridazine ring system.[2]

The following diagram illustrates the generalized workflow for this synthesis.
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Click to download full resolution via product page
Caption: Generalized synthesis workflow for pyrimido[5,4-c]pyridazines.
Instrumentation:

e Melting points can be determined on a Gallenkamp electrothermal melting point apparatus.

[2]
» IR spectra can be recorded as potassium bromide pellets using a FTIR spectrometer.[2]
e 1H and 3C NMR spectra can be recorded on a Bruker ACF300 spectrometer (400 MHz).

Note: This is a generalized protocol. The specific starting materials, reagents, and reaction
conditions would need to be optimized for the synthesis of the unsubstituted pyrimido[5,4-
c]pyridazine.

Signaling Pathways and Logical Relationships

The pyrimido[5,4-c]pyridazine core is a scaffold of interest in drug discovery. Its derivatives
may interact with various biological targets. The logical relationship for investigating the
biological activity of a novel pyrimido[5,4-c]pyridazine derivative is outlined below.
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Caption: Drug discovery workflow for pyrimido[5,4-c]pyridazine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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